Dynemicin A

• CAS RN: 124412-57-3
• Molecular Formula: C30H19NO9
• Molecular Weight: 537.5 g/mol
• IUPAC Name: (2R,4S,5S,8R,11Z,15S)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid
• InChI: InChI=1S/C30H19NO9/c1-12-19(28(37)38)27(39-2)13-7-5-3-4-6-8-18-29(12)30(13,40-29)14-11-17(34)22-23(24(14)31-18)26(36)21-16(33)10-9-15(32)20(21)25(22)35/h3-4,9-13,18,31-34H,1-2H3,(H,37,38)/b4-3-/t12-,13+,18-,29-,30+/m0/s1
• InChI Key: AFMYMMXSQGUCBK-AKMKHHNQSA-N
• Isomeric SMILES: C[C@@H]1C(=C([C@@H]2C#C/C=C\C#C[C@@H]3[C@@]14[C@@]2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O
• SMILES: CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O
• synonyms: dynemicin A

Description

Dynemicin A is a natural product that belongs to the enediyne family of compounds. It was first isolated from the fermentation broth of Micromonospora chersina in 1987. Dynemicin A has been shown to possess potent antitumor activity against a wide range of cancer cell lines, including multidrug-resistant cells. It is known to be one of the most potent antitumor agents discovered to date.

Scientific Research Applications

Dual Role in Biosynthesis

Dynemicin A showcases a dual biosynthetic role, involving both a 10-membered carbocycle and an anthraquinone, both of polyketide origin. The dynemicin enediyne polyketide synthase (PKS), DynE8, is notable for producing the core scaffolds of both the enediyne and anthraquinone. This unique biosynthetic pathway offers insight into the complex nature of Dynemicin A's synthesis (Cohen & Townsend, 2017).

Biosynthetic Studies

Research involving isotopically labeled compounds revealed that Dynemicin A is synthesized from two heptaketide chains forming its bicyclic enediyne core and the anthraquinone moiety. This provides a deeper understanding of its molecular structure and the intricate processes involved in its natural synthesis (Tokiwa et al., 1992).

DNA Cleavage and Intercalation

Dynemicin A exhibits the ability to cleave DNA strands upon irradiation with visible light. Its nucleotide cutting specificity is aligned with that of NADPH- or thiol-induced DNA breakage, indicating a similar DNA-cleaving intermediate. This property is crucial in understanding its potential as an antitumor agent (Shiraki & Sugiura, 1990).

Synthesis and Analogs

The synthesis of Dynemicin A and its analogs, which include various trigger mechanisms, has been a subject of interest. This includes the development of simplified analogs that demonstrate significant in vitro and in vivo activity against tumor models, providing a pathway for potential therapeutic applications (Maier, Bosse, & Niestroj, 1999).

Mechanism of Action and Binding Studies

Research into the mechanism of DNA cleavage by Dynemicin A and its synthetic analogs revealed insights into its DNA-binding and -cleaving properties. It suggests that the E-ring hydroxyl groups are beneficial for binding, and the carboxylate group plays a critical role in the DNA-cleavage process (Myers et al., 1995).

Potential as an Anticancer Antibiotic

Dynemicin A has been identified as a promising anticancer antibiotic due to its unique internal trigger mechanism and DNA intercalation properties. It offers a new understanding of drug delivery to specific sites and represents a novel approach to anticancer therapy (Stinson, 1990).